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Compound of Interest

Compound Name: DV-7028 hydrochloride

Cat. No.: B15616708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of DV-
7028 hydrochloride, a selective 5-HT2A receptor antagonist. Adherence to these guidelines

will ensure the accurate and reproducible preparation of this compound for in vitro and in vivo

studies.

Compound Information
DV-7028 hydrochloride is a potent and selective antagonist of the 5-HT2A serotonin receptor.

It has been shown to inhibit collagen-induced serotonin secretion and platelet aggregation.[1]

Its selectivity makes it a valuable tool for investigating the role of the 5-HT2A receptor in

various physiological and pathological processes.

Chemical and Physical Properties
A summary of the key properties of DV-7028 hydrochloride is presented in the table below for

easy reference.
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Property Value Source

Molecular Weight 436.91 g/mol [2]

Molecular Formula C₂₁H₂₅FN₄O₃·HCl [2]

CAS Number 133364-62-2 [2]

Purity ≥99% [2]

Solubility

Soluble to 10 mM in water with

gentle warming. Soluble to 10

mM in DMSO with gentle

warming.

[2]

Storage

Desiccate at room

temperature. For long-term

storage, -20°C is

recommended.

[2]

Experimental Protocols
Accurate preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. The following protocols detail the steps for preparing DV-7028
hydrochloride stock solutions in both aqueous and organic solvents.

Materials and Equipment
DV-7028 hydrochloride powder

Sterile, nuclease-free water

Dimethyl sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer
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Water bath or heat block (optional, for gentle warming)

Pipettes and sterile filter tips

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds.

Handle DV-7028 hydrochloride powder in a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Preparation of a 10 mM Aqueous Stock Solution
This protocol is suitable for experiments where an aqueous solution is required.

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 436.91 ( g/mol ) / 1000 For example, to

prepare 1 mL of a 10 mM solution, you would need 4.37 mg of DV-7028 hydrochloride.

Weigh the compound: Carefully weigh the calculated amount of DV-7028 hydrochloride
powder using a calibrated analytical balance.

Dissolve the compound: Add the weighed powder to a sterile microcentrifuge tube. Add the

desired volume of sterile, nuclease-free water.

Aid dissolution: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve,

gentle warming in a water bath (37°C) for 5-10 minutes can be applied. Vortex again to

ensure complete dissolution.

Sterilization (Optional): If required for your application, the stock solution can be filter-

sterilized using a 0.22 µm syringe filter.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for long-term use.

Preparation of a 10 mM DMSO Stock Solution
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This protocol is suitable for most in vitro cell-based assays.

Calculate the required mass: Use the same formula as in the aqueous solution protocol.

Weigh the compound: Accurately weigh the calculated amount of DV-7028 hydrochloride
powder.

Dissolve the compound: Transfer the powder to a sterile microcentrifuge tube and add the

desired volume of molecular biology grade DMSO.

Aid dissolution: Vortex the solution thoroughly for 1-2 minutes. Gentle warming (37°C) can

be used if necessary to achieve complete dissolution.

Storage: Aliquot the DMSO stock solution and store at -20°C. DMSO solutions can typically

be stored for extended periods at this temperature.

Visualizations
Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the general workflow for preparing DV-7028 hydrochloride
stock solutions.
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Caption: Workflow for preparing DV-7028 hydrochloride stock solutions.
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Signaling Pathway: Inhibition of 5-HT2A Receptor-
Mediated Platelet Aggregation
DV-7028 acts as a selective antagonist at the 5-HT2A receptor on platelets. During platelet

activation, for instance by collagen, serotonin is released from dense granules. This released

serotonin can then act on 5-HT2A receptors on neighboring platelets, amplifying the

aggregation response. DV-7028 blocks this amplification loop, thereby inhibiting platelet

aggregation.
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Caption: DV-7028 inhibits the 5-HT2A receptor, blocking serotonin-mediated amplification of

platelet aggregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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